![molecular formula C12H22Cl3N3 B6213992 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride CAS No. 2728477-59-4](/img/no-structure.png)
1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride
Overview
Description
1-[3-(Aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride, also known as AMB-T, is an organic compound with a wide range of applications in scientific research. It is a derivative of the amino acid methionine, and is commonly used in the synthesis of peptides, proteins, and other biochemicals. AMB-T is a versatile compound that has been used in a variety of research applications, including drug discovery, biochemistry, and pharmacology.
Scientific Research Applications
1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of peptides, proteins, and other biochemicals, and has been used in the study of enzyme kinetics and drug discovery. In addition, 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride has been used in the study of biochemical and physiological effects, as well as in the development of new drugs.
Mechanism of Action
The mechanism of action of 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride is not fully understood, but it is believed to act as an inhibitor of certain enzymes. Specifically, it has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators. In addition, 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride has been shown to inhibit the activity of the enzyme phospholipase A2, which is involved in the breakdown of cell membranes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride have not been extensively studied, but there is evidence to suggest that it has the potential to affect a variety of biochemical and physiological processes. In particular, it has been shown to affect the activity of enzymes involved in the production of inflammatory mediators, as well as enzymes involved in the breakdown of cell membranes. In addition, 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride has been shown to inhibit the activity of certain enzymes involved in the metabolism of fatty acids, and to affect the activity of certain neurotransmitters.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride in laboratory experiments include its low cost, its availability, and its versatility. It is also relatively stable, making it suitable for use in a wide range of experiments. However, there are some limitations to using 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride in laboratory experiments. For example, it is not soluble in organic solvents, and its solubility in aqueous solutions is limited. In addition, 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride is not very stable in the presence of light or oxygen.
Future Directions
The potential future directions for research involving 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride include further exploration of its biochemical and physiological effects, as well as its potential applications in drug discovery and development. In addition, further research could be conducted on the mechanism of action of 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride, and its potential to inhibit the activity of certain enzymes. Further research could also be conducted on the potential of 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride to affect the activity of certain neurotransmitters, as well as its potential to affect the metabolism of fatty acids. Finally, further research could be conducted on the potential of 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride to be used as a therapeutic agent, as well as its potential to be used in the synthesis of peptides, proteins, and other biochemicals.
Synthesis Methods
1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride can be synthesized by a variety of methods. The most common method is a reaction of 1-benzylazetidin-3-ylmethanamine with an alkyl halide in the presence of a base such as sodium hydroxide. The reaction proceeds in two steps, first forming a 1-benzylazetidin-3-ylmethanamine salt, followed by the addition of a halide to form the desired product. The reaction is typically carried out in an aqueous solution at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanamine trihydrochloride involves the reaction of benzylamine with epichlorohydrin to form 1-(chloromethyl)-3-phenylpropan-2-ol, which is then reacted with azetidine to form 1-[3-(chloromethyl)-1-benzylazetidin-3-yl]methanol. This intermediate is then reacted with ammonia to form the desired compound, which is then converted to the trihydrochloride salt form." "Starting Materials": [ "Benzylamine", "Epichlorohydrin", "Azetidine", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Benzylamine is reacted with epichlorohydrin in the presence of a base to form 1-(chloromethyl)-3-phenylpropan-2-ol.", "Step 2: 1-(Chloromethyl)-3-phenylpropan-2-ol is reacted with azetidine in the presence of a base to form 1-[3-(chloromethyl)-1-benzylazetidin-3-yl]methanol.", "Step 3: 1-[3-(Chloromethyl)-1-benzylazetidin-3-yl]methanol is reacted with ammonia to form 1-[3-(aminomethyl)-1-benzylazetidin-3-yl]methanol.", "Step 4: 1-[3-(Aminomethyl)-1-benzylazetidin-3-yl]methanol is converted to the trihydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS RN |
2728477-59-4 |
Molecular Formula |
C12H22Cl3N3 |
Molecular Weight |
314.7 |
Purity |
95 |
Origin of Product |
United States |
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